N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-19-15-10-6-5-7-13(15)11-12-16-20(17,18)14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3
• InChI Key: BMSPSNZSEFTMOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide is an organic compound with the molecular formula C15H17NO3S and a molecular weight of 291.36538 g/mol . This compound is characterized by the presence of a benzenesulfonamide group attached to a 2-(2-methoxyphenyl)ethyl moiety. It is used in various chemical and pharmaceutical applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide typically involves the reaction of 2-(2-methoxyphenyl)ethylamine with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and in-line purification systems can streamline the synthesis and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The sulfonamide group can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfoxides.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of sulfonamide-based pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. This interaction can lead to various biological effects, including antimicrobial activity and anti-inflammatory responses .

Comparison with Similar Compounds

Similar Compounds

• N-[2-(2-methoxyphenyl)ethyl]sulfonamide
• N-[2-(2-methoxyphenyl)ethyl]benzamide
• N-[2-(2-methoxyphenyl)ethyl]benzenesulfonyl chloride

Uniqueness

N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it valuable for specific applications in research and industry.